Cas no 2228556-40-7 (2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228556-40-7
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 6282507
• PubChem ID: 165677104
• Update Time: 2025-07-18

2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1813390
• 2228556-40-7

• Inchi： 1S/C10H11NO4S/c1-9(2)5-10(9,8(12)13)6-3-4-7(16-6)11(14)15/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： GHQCOIWVIMFIPQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(C(=O)O)CC1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 2228556-40-7): An Overview

2,2-Dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228556-40-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups and a 5-nitrothiophenyl group. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The cyclopropane ring, being highly strained, adds to the compound's unique chemical properties, making it an intriguing subject for both academic research and industrial applications.

In recent years, there has been a growing interest in the synthesis and application of 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid. One of the key areas of focus has been its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo selective transformations and its compatibility with various functional groups make it a valuable building block in the development of new drugs. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, highlighting its potential in drug discovery.

The synthesis of 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid has been extensively explored using different methodologies. One common approach involves the reaction of 5-nitrothiophene with a suitable cyclopropane precursor in the presence of a catalyst. Recent advancements in catalytic systems have led to more efficient and environmentally friendly synthetic routes, reducing both cost and environmental impact. These improvements have made the large-scale production of this compound more feasible for industrial applications.

Beyond its role as a synthetic intermediate, 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid has also been studied for its intrinsic biological properties. Research has demonstrated that this compound can modulate various biological pathways, including those involved in inflammation and cell proliferation. Its ability to interact with specific protein targets makes it a promising candidate for the development of targeted therapies. For example, studies have shown that certain derivatives of this compound can selectively inhibit enzymes involved in cancer progression, offering new avenues for cancer treatment.

In addition to its pharmaceutical applications, 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid has found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use in sensors and other analytical devices. Moreover, the compound's stability under various conditions ensures its reliability in these applications.

The ongoing research into 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid continues to uncover new possibilities for its use. Collaborative efforts between chemists, biologists, and materials scientists are driving innovation and expanding the scope of its applications. As more data becomes available from clinical trials and laboratory studies, the potential of this compound to address unmet medical needs becomes increasingly evident.

In conclusion, 2,2-dimethyl-1-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228556-40-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers and developers alike. As research progresses, it is likely that new applications and insights will continue to emerge, further solidifying the importance of this compound in modern chemistry.